N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2,3-dimethoxybenzamide
Description
N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2,3-dimethoxybenzamide, also known as DMQD-Ph, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a number of unique properties that make it a promising candidate for a variety of applications. In
Scientific Research Applications
Medical Imaging Applications
A study on sigma-2 receptor probes, including derivatives related to N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2,3-dimethoxybenzamide, found that these compounds could be useful for studying sigma-2 receptors in vitro due to their high affinity and selective binding properties (Xu et al., 2005). Another study highlighted the potential of 18F-ISO-1, a closely related compound, in imaging tumor proliferation by PET in patients with malignant neoplasms, showing significant correlation with Ki-67, a marker of cellular proliferation (Dehdashti et al., 2013).
Cancer Research Applications
Research into sigma2-receptor ligands, including 5-bromo derivatives of the base compound, has shown promising results for identifying proliferating tumor cells. These compounds exhibited high affinity and selectivity for the sigma2 receptor, with potential implications for cancer diagnosis and therapy (Rowland et al., 2006). The synthesis and evaluation of fluorine-18-labeled benzamide analogues for PET imaging of the sigma2 receptor status of solid tumors further demonstrate the utility of these compounds in non-invasive cancer diagnostics (Tu et al., 2007).
Pharmaceutical Development Applications
The development of novel If channel inhibitors for treating cardiovascular diseases has been explored, using compounds structurally related to N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2,3-dimethoxybenzamide. These studies have identified efficient synthetic routes and assessed the pharmacokinetic and pharmacodynamic relationships, highlighting the potential therapeutic benefits in conditions like stable angina and atrial fibrillation (Yoshida et al., 2014).
properties
IUPAC Name |
N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2,3-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O6/c1-27-16-8-9-17(28-2)19-15(16)12-13(21(25)24-19)10-11-23-22(26)14-6-5-7-18(29-3)20(14)30-4/h5-9,12H,10-11H2,1-4H3,(H,23,26)(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNDRQLOLMGWSKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C=C(C(=O)NC2=C(C=C1)OC)CCNC(=O)C3=C(C(=CC=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2,3-dimethoxybenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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